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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223

Technical Support Center: NSC47924

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using NSC47924 in
their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the primary known target of NSC47924?

NSC47924 is primarily known as an inhibitor of the 67 kDa laminin receptor (67LR), also
referred to as the 37 kDa laminin receptor precursor (37LRP).[1][2] It specifically disrupts the
interaction between 67LR and laminin (LM), thereby impeding cell adhesion, migration, and
invasion.[1][3]

Q2: Does NSC47924 have other reported activities?

Yes, in addition to its effects on the 67LR/laminin interaction, NSC47924 has been reported to
have the following activities:

o PHLPP Phosphatase Inhibition: It acts as a potent inhibitor of the PH domain Leucine-rich
repeat Protein Phosphatase (PHLPP), which is a negative regulator of Akt and Protein
Kinase C (PKC).[4][5]
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» Prion Protein (PrPC) Interaction: NSC47924 affects the interaction between the 37/67 kDa
LR and the cellular prion protein (PrPC), leading to the internalization of the 37/67 kDa LR
and stabilization of PrPC on the cell surface.[6][7][8]

Q3: What are the recommended solvent and storage conditions for NSC479247

NSC47924 is soluble in DMSO (up to 30 mg/ml) and ethanol (up to 10 mg/ml).[4] Stock
solutions in DMSO or ethanol can be stored at -20°C for up to 2 months.[4] For long-term
storage, it is recommended to store the compound as a powder at -20°C, where it is stable for
at least one year.[4]

Q4: At what concentration is NSC47924 typically used in cell-based assays?

The optimal concentration of NSC47924 will vary depending on the cell type and specific
assay. However, a common working concentration used in several published studies for cell
adhesion, migration, and invasion assays is 20 uM.[1][3] It is always recommended to perform
a dose-response experiment to determine the optimal concentration for your specific
experimental setup.

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations of NSC47924 for its
primary targets.

Target Cell .
. Assay Type . IC50 / Ki Reference
Interaction Line/System
) LR-293 (HEK-
67LR-mediated
) Cell-based 293 IC50: 19.35 pM,
cell adhesion to ) ) ) [11[2]
. adhesion assay overexpressing Ki: 2.45 uyM
Laminin
37LRP/67LR)
Recombinant ] o ]
o In vitro binding Recombinant IC50: 58.9 pM,
37LRP binding to ] ) [1]
o assay protein Ki: 35.5 uM
Laminin
PHLPP N N
Not specified Not specified IC50: 4 uM [4115]
Phosphatase
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Troubleshooting Guides
Guide 1: Investigating Potential Off-Target Effects

Issue: My experimental results are inconsistent with the known on-target effects of NSC47924,
or | am observing an unexpected phenotype.

Possible Cause: NSC47924 may be interacting with off-target proteins in your experimental
system. While it has shown specificity in some contexts, a comprehensive off-target profile is
not widely published.

Troubleshooting Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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